Cas no 10049-18-0 (Diphosphoric acid,iron(3+) salt (3:4), nonahydrate (9CI))

• Product Name: Diphosphoric acid,iron(3+) salt (3:4), nonahydrate (9CI)
• CAS No: 10049-18-0
• MF: Fe₄H₁₈O₃₀P₆
• MW: 907.347493648529
• CID: 118327
• PubChem ID: 72710688
• Update Time: 2025-04-18

Diphosphoric acid,iron(3+) salt (3:4), nonahydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,iron(3+) salt (3:4), nonahydrate (9CI)
• Ironpyrophosphate Fe4(P2O7)3, nonahydrate
• iron(3+),phosphonato phosphate,nonahydrate
• Iron(III)pyrophosphate nonahydarate
• 1ZJR117WBQ
• Ferric pyrophosphate nonahydrate
• 10049-18-0
• DTXSID80905549
• Plerixafor octahydrochloride [MI]
• UNII-1ZJR117WBQ
• Q27253339
• Iron(3+) diphosphate--water (4/3/9)

• Inchi： 1S/4Fe.3H4O7P2.9H2O/c;;;;3*1-8(2,3)7-9(4,5)6;;;;;;;;;/h;;;;3*(H2,1,2,3)(H2,4,5,6);9*1H2/q4*+3;;;;;;;;;;;;/p-12
• InChI Key： VYRMLVOEDYFANG-UHFFFAOYSA-B
• SMILES： [Fe+3].[Fe+3].[Fe+3].[Fe+3].P(=O)([O-])([O-])OP(=O)([O-])[O-].P(=O)([O-])([O-])OP(=O)([O-])[O-].P(=O)([O-])([O-])OP(=O)([O-])[O-].O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 907.5706g/mol
• Monoisotopic Mass: 907.5706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 40
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 16
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 907.3g/mol
• Topological Polar Surface Area: 416Ų

Experimental Properties

• PSA: 548.76000
• LogP: 2.23490